2-Bromo-7-hexyl-9H-fluorene
Overview
Description
2-Bromo-7-hexyl-9H-fluorene is a chemical compound that belongs to the class of fluorene derivatives. It has an empirical formula of C19H21Br and a molecular weight of 329.27 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Bromo-7-hexyl-9H-fluorene consists of a fluorene core, which is a polycyclic aromatic hydrocarbon, with a bromine atom substituted at the 2nd position and a hexyl group at the 7th position .Physical And Chemical Properties Analysis
2-Bromo-7-hexyl-9H-fluorene is a solid substance . Its melting point is between 91-97°C . It’s worth noting that it’s classified as a non-combustible solid .Scientific Research Applications
Organic Synthesis
2-Bromo-7-hexyl-9H-fluorene: is a valuable compound in organic synthesis, particularly in the construction of polyaromatic hydrocarbons . Its bromine atom acts as a reactive site for further functionalization, making it a versatile building block for creating larger, more complex molecules. This compound can be used to synthesize novel organic semiconductors with potential applications in electronic devices.
Medicinal Chemistry
In medicinal chemistry, 2-Bromo-7-hexyl-9H-fluorene serves as a precursor for the synthesis of various biologically active molecules . Its structural motif is found in certain pharmaceuticals that exhibit anti-inflammatory and anticancer properties. Researchers utilize this compound to develop new drugs with improved efficacy and reduced side effects.
Materials Science
The incorporation of 2-Bromo-7-hexyl-9H-fluorene into polymers can enhance their properties . It is used in the development of new materials with specific optical characteristics, such as fluorescence or phosphorescence, which are essential for applications like OLEDs and other photonic devices.
Polymer Research
2-Bromo-7-hexyl-9H-fluorene: is instrumental in polymer research, especially in the creation of conjugated polymers used in electronics . These polymers exhibit unique electrical properties, making them suitable for use in solar cells, transistors, and light-emitting diodes.
Analytical Chemistry
In analytical chemistry, derivatives of 2-Bromo-7-hexyl-9H-fluorene are used as standards and reagents . They help in the calibration of instruments and serve as reference compounds in various chromatographic and spectroscopic methods, aiding in the accurate analysis of complex mixtures.
Environmental Studies
This compound’s role in environmental studies involves the assessment of its impact on ecosystems . Researchers study its biodegradation and potential toxicity to aquatic life, contributing to the understanding of how such compounds behave in the environment and their long-term effects.
Biochemistry
In biochemistry, 2-Bromo-7-hexyl-9H-fluorene is used to study protein interactions and dynamics . It can be incorporated into peptides and proteins as a fluorescent probe, allowing scientists to track and visualize biological processes in real-time.
Industrial Applications
Industrially, 2-Bromo-7-hexyl-9H-fluorene finds applications in the synthesis of dyes, pigments, and other performance chemicals . Its hexyl chain imparts solubility in organic solvents, making it a valuable component in formulations requiring specific solubility profiles.
Safety and Hazards
In terms of safety, personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling 2-Bromo-7-hexyl-9H-fluorene . It’s classified as a non-combustible solid . In case of skin contact, it’s advised to wash off with soap and plenty of water . If inhaled, move the person into fresh air and give artificial respiration if not breathing .
properties
IUPAC Name |
2-bromo-7-hexyl-9H-fluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21Br/c1-2-3-4-5-6-14-7-9-18-15(11-14)12-16-13-17(20)8-10-19(16)18/h7-11,13H,2-6,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYQQEZMMKFKUHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696519 |
Source
|
| Record name | 2-Bromo-7-hexyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-7-hexyl-9H-fluorene | |
CAS RN |
99012-36-9 |
Source
|
| Record name | 2-Bromo-7-hexyl-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10696519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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